Cas no 1366396-11-3 ((3S)-3-{(tert-butoxy)carbonylamino}-3-(3-methylthiophen-2-yl)propanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-3-(3-methylthiophen-2-yl)propanoic acid
• CAS No: 1366396-11-3
• MF: C₁₃H₁₉NO₄S
• MW: 285.359262704849
• CID: 6055288
• PubChem ID: 64143685
• Update Time: 2025-07-21

(3S)-3-{(tert-butoxy)carbonylamino}-3-(3-methylthiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(tert-butoxy)carbonylamino}-3-(3-methylthiophen-2-yl)propanoic acid
• (S)-3-((tert-butoxycarbonyl)amino)-3-(3-methylthiophen-2-yl)propanoic acid
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(3-methylthiophen-2-yl)propanoic acid
• TQR0336
• 1366396-11-3
• AKOS013461741
• EN300-1164340

• Inchi： 1S/C13H19NO4S/c1-8-5-6-19-11(8)9(7-10(15)16)14-12(17)18-13(2,3)4/h5-6,9H,7H2,1-4H3,(H,14,17)(H,15,16)/t9-/m0/s1
• InChI Key： LSPNGJZEUCNHAR-VIFPVBQESA-N
• SMILES： S1C=CC(C)=C1[C@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.10347926g/mol
• Monoisotopic Mass: 285.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 104Ų

Additional information on (3S)-3-{(tert-butoxy)carbonylamino}-3-(3-methylthiophen-2-yl)propanoic acid

Comprehensive Overview of (3S)-3-{(tert-butoxy)carbonylamino}-3-(3-methylthiophen-2-yl)propanoic acid (CAS No. 1366396-11-3)

The compound (3S)-3-{(tert-butoxy)carbonylamino}-3-(3-methylthiophen-2-yl)propanoic acid (CAS No. 1366396-11-3) is a chiral organic molecule featuring a thiophene ring and a tert-butoxycarbonyl (Boc) protected amino group. This structure makes it a valuable intermediate in pharmaceutical synthesis, particularly in the development of peptide-based therapeutics and small-molecule drugs. The presence of the Boc group enhances its stability during chemical reactions, while the 3-methylthiophene moiety contributes to its unique electronic and steric properties. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and medicinal chemistry.

In recent years, the demand for chiral building blocks like (3S)-3-{(tert-butoxy)carbonylamino}-3-(3-methylthiophen-2-yl)propanoic acid has surged, driven by the growing focus on enantioselective synthesis and green chemistry. The compound’s stereochemical purity is critical for ensuring the efficacy and safety of final drug products, aligning with regulatory standards such as those set by the FDA and EMA. Its compatibility with solid-phase peptide synthesis (SPPS) and click chemistry further broadens its utility in modern bioconjugation techniques.

From a commercial perspective, CAS No. 1366396-11-3 is often sought after by contract research organizations (CROs) and pharmaceutical manufacturers. Its role in the synthesis of protease inhibitors and GPCR-targeted drugs has been highlighted in several patent filings. Additionally, the compound’s solubility in common organic solvents like DMSO and THF facilitates its use in high-throughput screening (HTS) assays, a key step in drug candidate optimization.

Environmental and safety considerations are also paramount in the handling of (3S)-3-{(tert-butoxy)carbonylamino}-3-(3-methylthiophen-2-yl)propanoic acid. While it is not classified as hazardous, proper storage under anhydrous conditions and at controlled temperatures is recommended to maintain its integrity. The compound’s molecular weight (C13H19NO4S) and logP value are frequently analyzed to predict its ADME (Absorption, Distribution, Metabolism, Excretion) properties, a hot topic in computational chemistry and AI-driven drug design.

Looking ahead, the versatility of CAS No. 1366396-11-3 positions it as a key player in the development of next-generation biologics and precision medicines. Its integration into automated synthesis platforms and machine learning-aided retrosynthesis tools exemplifies the intersection of traditional organic chemistry with cutting-edge digital innovation. As the pharmaceutical industry continues to evolve, this compound is poised to remain a focal point for researchers aiming to address unmet medical needs.